Cas no 6381-59-5 (Rochelle salt)

• Product Name: Rochelle salt
• CAS No: 6381-59-5
• MF: C₄H₂KNaO₆^.₄H₂O
• MW: 282.22
• MDL: MFCD00150989
• CID: 46719
• PubChem ID: 24899689
• Update Time: 2025-12-10

Rochelle salt Chemical and Physical Properties

Names and Identifiers

• Monopotassium monosodium tartrate tetrahydrate
• L(+)-TARTARIC ACID POTASSIUM SODIUM SALT TETRAHYDRATE
• L-TARTARIC ACID SODIUM POTASSIUM SALT
• POTASSIUM SODIUM L-TARTRATE TETRAHYDRATE
• POTASSIUM SODIUM TARTARATE TETRAHYDRATE
• POTASSIUM SODIUM TARTRATE
• POTASSIUM SODIUM TARTRATE - 4 H2O
• POTASSIUM SODIUM TARTRATE, 4-HYDRATE
• POTASSIUM SODIUM TARTRATE HYDRATE
• POTASSIUM SODIUM (+)-TARTRATE TETRAHYDRATE
• POTASSIUM SODIUM TARTRATE TETRAHYDRATE
• (+)-POTASSIUM SODIUM TARTRATE TETRAHYDRTE
• ROCHELLE SALT
• ROCHELLE SALT HYDRATE
• ROCHELLE SALT STABILIZER
• ROCHELLE SALT TARTRATE
• ROCHELLE SALT TETRAHYDRATE
• [R-(R*,R*)]-2,3-Dihydroxybutanedioic acid monopotassium monosodium salt
• SEIGNETTE SALT
• SEIGNETTE SALT TETRAHYDRATE
• Potassium Sodium L-(+)-Tartrate Tetrahydrate
• Rochelle’s Salt
• Fehlings
• Lg-tartaric acid,potassium-sodium Lg-tartrate tetrahydrate
• Potassium sodium tar
• PotassiuM SodiuM Tartrate (AS)
• potassium sodium tartrate terahydrate
• PotassiuM sodiuM tartrate tetrahydrate, ACS reagent
• Rochelle's salt
• sodium potassium d-tartarate*4H2O
• SODIUM POTASSIUM TARTRATE
• sodium potassium tartrate tetrahydrate
• Sosiumpotassiumtartrate
• L-(+)-Tartaric Acid Potassium Sodium Salt Tetrahydrate
• potassium sodium tartarate
• L-Potassium sodium tartrate
• rel-Potassium sodium (2R,3R)-2,3-dihydroxysuccinate
• L(+)-Tartaric acid potassium sodium salt
• Seignettesalz
• Potassium sodium 2,3-dihydroxysuccinate tetrahydrate
• potassium sodium tartrat
• Fehling's reagent (B)
• potassium-sodium-tartrate
• sodium-potassium tartrate
• sodium-potassium-tartrate
• potassium-sodium tartrate
• sodium potassium tartarate
• s
• MFCD00150989
• CHEMBL2107168
• Potassium sodium tartrate tetrahydrate, 99.98% trace metals basis
• D05583
• POTASSIUM SODIUM TARTRATE [WHO-DD]
• QH257BPV3J
• starbld0015279
• Potassium sodium tartrate tetrahydrate, BioXtra, >=99%
• Potassium sodium tartrate tetrahydrate, BioUltra, >=99.5% (NT)
• Potassium sodium tartrate tetrahydrate, p.a., ACS reagent, 99.0-102.0%
• Potassium sodium tartrate tetrahydrate, puriss. p.a., ACS reagent, reag. ISO, reag. Ph. Eur., >=99.5% (perchloric acid titration)
• Potassium sodium tartrate tetrahydrate, Vetec(TM) reagent grade, 98%
• AS-19370
• POTASSIUM SODIUM TARTRATE TETRAHYDRATE [MI]
• Rochelle potassium sodium tartrate
• AKOS015912793
• INS NO.337
• Potassium sodium tartrate tetrahydrate, ReagentPlus(R), >=99%
• Butanedioic acid, 2,3-dihydroxy-, (R-(R*,R*))-, monopotassium monosodium salt, tetrahydrate
• Potassium sodium tartrate [USP]
• Potassium sodium tartrate tetrahydrate, ACS reagent, 99%
• Potassium sodium tartrate tetrahydrate, SAJ first grade, >=99.0%
• POTASSIUM SODIUM TARTRATE TETRAHYDRATE [EP MONOGRAPH]
• Potassium sodium tartrate tetrahydrate, meets USP testing specifications
• E-337
• Potassium sodium L(+)-tartrate
• Potassium sodium DL-tartrate tetrahydrate
• VZOPRCCTKLAGPN-ZFJVMAEJSA-L
• SODIUM POTASSIUM TARTRATE [FCC]
• Potassium sodium tartrate tetrahydrate, JIS special grade, >=99.5%
• Potassium sodium tartrate (USP)
• 6381-59-5
• F71166
• Potassium sodium tartrate tetrahydrate, LR, >=98%
• Potassium sodium dextro-tartrate
• POTASSIUM SODIUM TARTRATE [USP MONOGRAPH]
• INS-337
• rel-Potassium sodium (2R,3R)-2,3-dihydroxysuccinate tetrahydrate
• 57527-98-7
• POTASSIUM SODIUM TARTRATE [MART.]
• Potassium sodium 2,3-dihydroxybutanedioate--water (1/1/1/4)
• DTXSID20980375
• potassium;sodium;(2R,3R)-2,3-dihydroxybutanedioate;tetrahydrate
• UNII-QH257BPV3J
• SODIUM POTASSIUM TARTRATE TETRAHYDRATE [MART.]
• Potassium sodium tartrate, United States Pharmacopeia (USP) Reference Standard
• potassium sodium (2R,3R)-2,3-dihydroxysuccinate tetrahydrate
• Potassium sodium tartrate tetrahydrate, AR, >=99%
• Potassium sodium tartrate tetrahydrate; Potassium sodium (+)-(2R,3R)-2,3-dihydroxybutanedioate tetrahydrate
• C80085
• Potassium sodium tartrate tetrahydrate, purum p.a., crystallized, >=99.0% (NT)
• Rochelle salt

• MDL： MFCD00150989
• Inchi： 1S/C4H6O6.K.Na/c5-1(3(7)8)2(6)4(9)10;;/h1-2,5-6H,(H,7,8)(H,9,10);;/q;2*+1/p-2
• InChI Key： LJCNRYVRMXRIQR-UHFFFAOYSA-L
• SMILES： [K+].[Na+].O([H])C([H])(C(=O)[O-])C([H])(C(=O)[O-])O[H]
• BRN： 6113568

Computed Properties

• Exact Mass: 281.99700
• Monoisotopic Mass: 281.99652234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 121

Experimental Properties

• Color/Form: Colorless translucent crystal or white crystalline powder
• Density: 1.79
• Melting Point: 80°C(lit.)
• Refractive Index: 22 ° (C=10, H2O)
• PH: 7.0-8.5 (25℃, 50mg/mL in H2O)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: 630 g/L (20 ºC)
• PSA: 157.64000
• LogP: -5.04920
• Solubility: Soluble in water, insoluble in ethanol. The aqueous solution is slightly alkaline. It tastes salty and cool.
• Merck: 14,7670
• Specific Rotation: 22.1 º (c=10, water)
• Optical Activity: [α]20/D +28.0 to +30.0°
• Sensitiveness: Sensitive to humidity

Rochelle salt Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R22: harmful if swallowed. R35: can cause severe burns.
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Risk Phrases：R22
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Rochelle salt

Introduction to Rochelle Salt (CAS No: 6381-59-5)

Rochelle Salt, chemically known as potassium sodium tartrate, is a white, crystalline organic salt with the molecular formula KNaC₄H₄O₆·4H₂O. It is widely recognized for its applications in various scientific and industrial fields. This compound, identified by its unique Chemical Abstracts Service (CAS) number 6381-59-5, has been a subject of extensive research due to its versatile properties and uses.

The history of Rochelle Salt dates back to the 18th century when it was first discovered by Swedish chemist Carl Wilhelm Scheele. Initially, it was valued for its use in sugar refining and as a food additive. Over time, its significance has expanded into pharmaceuticals, photography, and even in the production of musical instruments. The compound's ability to form stable complexes with various metal ions has made it a valuable tool in coordination chemistry.

In recent years, Rochelle Salt has garnered attention in the field of medicinal chemistry. Its chelating properties have been explored for the development of new therapeutic agents. For instance, studies have shown that it can form stable complexes with transition metals, which are often used in anticancer therapies. These complexes exhibit enhanced bioavailability and reduced toxicity compared to free metal ions, making them promising candidates for further clinical investigation.

The use of Rochelle Salt in the pharmaceutical industry extends beyond its chelating capabilities. It has been found to have significant effects on enzyme inhibition and modulation of cellular processes. Recent research has highlighted its potential in treating neurological disorders by interacting with specific enzymes involved in neurodegeneration. This has sparked interest in developing novel drug formulations that incorporate Rochelle Salt as an active ingredient.

Another emerging application of Rochelle Salt is in the realm of nanotechnology. Its ability to form stable nanoparticles has been exploited for drug delivery systems. These nanoparticles can be engineered to target specific cells or tissues, thereby improving the efficacy of treatments while minimizing side effects. The biocompatibility of Rochelle Salt makes it an ideal candidate for such applications, ensuring safe and effective drug delivery.

The role of Rochelle Salt in photography cannot be overlooked. It was historically used as a developer in silver halide photography due to its ability to facilitate the reduction of silver ions. While digital photography has largely replaced traditional methods, Rochelle Salt still finds use in specialized imaging techniques that require precise control over chemical reactions. Its stability and reactivity under controlled conditions make it a valuable component in these applications.

In the context of environmental science, Rochelle Salt has been investigated for its potential in water purification processes. Its ability to bind heavy metals makes it effective in removing contaminants from water sources. This property has led to the development of novel filtration systems that utilize Rochelle Salt-based materials to enhance water quality and safety.

The crystal structure of Rochelle Salt is another area of interest for researchers. Its tetragonal crystal system and unique packing arrangement have been studied for their implications in material science. Understanding these structural properties can lead to the development of new materials with tailored characteristics, such as improved mechanical strength or thermal stability.

Industrial applications of Rochelle Salt are diverse and impactful. It is used as a stabilizer in food products due to its ability to prevent discoloration and spoilage. Additionally, it serves as a pH adjuster in various chemical processes, ensuring optimal conditions for reactions to occur efficiently. The compound's versatility makes it indispensable in many industrial settings.

The future prospects of Rochelle Salt are promising, with ongoing research uncovering new potential applications. Its role in sustainable chemistry is particularly noteworthy, as it offers environmentally friendly alternatives to synthetic chemicals that are often derived from non-renewable resources. By leveraging the natural properties of Rochelle Salt, scientists aim to develop greener chemical processes that minimize environmental impact.

In conclusion, Rochelle Salt (CAS No: 6381-59-5) is a multifaceted compound with significant contributions across multiple scientific disciplines. From its historical use in sugar refining to its modern applications in medicinal chemistry and nanotechnology, its versatility continues to drive innovation and discovery. As research progresses, we can expect even more groundbreaking uses for this remarkable compound.